Cas no 1820735-43-0 (4-iodo-2-methoxyaniline hydrochloride)

• Product Name: 4-iodo-2-methoxyaniline hydrochloride
• CAS No: 1820735-43-0
• MDL: MFCD29034199
• CID: 4620888
• PubChem ID: 119057085
• Update Time: 2025-06-29

4-iodo-2-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2-methoxyaniline hydrochloride

• MDL： MFCD29034199

Additional information on 4-iodo-2-methoxyaniline hydrochloride

Introduction to 4-iodo-2-methoxyaniline hydrochloride (CAS No. 1820735-43-0)

4-iodo-2-methoxyaniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1820735-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic amines, characterized by the presence of both an iodine substituent and a methoxy group on a benzene ring, with the hydrochloride salt form enhancing its solubility and reactivity. The unique structural features of 4-iodo-2-methoxyaniline hydrochloride make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of 4-iodo-2-methoxyaniline hydrochloride in modern chemical biology and drug discovery stems from its versatile reactivity. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the methoxy group at the 2-position can serve as a protecting or directing group, influencing the regioselectivity of subsequent transformations. These attributes have positioned 4-iodo-2-methoxyaniline hydrochloride as a cornerstone in synthetic strategies aimed at generating novel heterocycles and pharmacophores.

In recent years, 4-iodo-2-methoxyaniline hydrochloride has been extensively explored in the context of developing small-molecule inhibitors for various disease targets. For instance, studies have demonstrated its utility in synthesizing compounds with potential antitumor and anti-inflammatory properties. The iodine moiety allows for easy introduction of aryl groups, enabling the creation of molecules that can interact with specific protein targets. Additionally, the methoxy group can be modified or removed to fine-tune the pharmacokinetic profile of drug candidates. Such modifications are critical in optimizing drug efficacy and minimizing side effects.

One notable application of 4-iodo-2-methoxyaniline hydrochloride is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with malignant transformations. By leveraging cross-coupling reactions facilitated by the iodine atom, researchers have been able to generate novel kinase inhibitors with improved selectivity and potency. For example, derivatives of 4-iodo-2-methoxyaniline hydrochloride have been incorporated into molecules that target tyrosine kinases, such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), demonstrating promising preclinical activity.

The pharmaceutical industry has also shown interest in 4-iodo-2-methoxyaniline hydrochloride for developing treatments against neurological disorders. The structural motif present in this compound has been incorporated into molecules with potential neuroprotective and antipsychotic effects. The ability to modify both the iodine and methoxy functionalities allows for the exploration of diverse chemical space, leading to compounds with tailored biological activities. Furthermore, advances in computational chemistry have enabled virtual screening of large libraries derived from 4-iodo-2-methoxyaniline hydrochloride, accelerating the discovery process.

From a synthetic chemistry perspective, 4-iodo-2-methoxyaniline hydrochloride serves as a versatile building block for constructing more complex scaffolds. Its reactivity not only facilitates direct functionalization but also enables multi-step synthetic routes involving palladium-catalyzed transformations. The development of new catalytic methods has further enhanced the utility of 4-iodo-2-methoxyaniline hydrochloride, allowing for more efficient and scalable syntheses. These advancements underscore its importance as a cornerstone in modern drug discovery pipelines.

The growing body of research highlighting the applications of 4-iodo-2-methoxyaniline hydrochloride underscores its potential as a key intermediate in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools to address unmet medical needs. The unique properties of this compound position it as a valuable asset in the quest for next-generation therapeutics. Whether through targeted inhibition or broad-spectrum modulation, 4-iodo-2-methoxyaniline hydrochloride exemplifies how structural diversity can drive therapeutic innovation.

In conclusion, 4-iodo-2-methoxyaniline hydrochloride (CAS No. 1820735-43-0) represents a significant advancement in synthetic organic chemistry and pharmaceutical development. Its dual functionality as an aryl iodide derivative and methoxylated amine makes it an indispensable tool for chemists and biologists alike. As research progresses, we can expect to see even more innovative applications emerging from this versatile compound, further solidifying its role as a cornerstone in modern drug discovery.